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Compound of Interest

Compound Name: Benzpyrimoxan

Cat. No.: B6230765

An In-depth Examination of a Novel Insecticide for Rice Planthopper Management

Introduction

Benzpyrimoxan is a novel insecticide developed by Nihon Nohyaku Co., Ltd., belonging to the
benzyloxypyrimidine chemical class.[1] It has demonstrated exceptional efficacy against key
planthopper species that pose a significant threat to rice cultivation worldwide.[2][3] Notably,
Benzpyrimoxan is effective against insect populations that have developed resistance to
existing insecticide classes.[3] Its unique mode of action and high selectivity make it a valuable
tool for integrated pest management (IPM) programs, as it has a low impact on beneficial
insects and other non-target organisms.[2][3] This technical guide provides a comprehensive
overview of the target pest spectrum of Benzpyrimoxan, its mode of action, efficacy data, and
the experimental protocols used in its evaluation.

Target Pest Spectrum

Benzpyrimoxan exhibits a highly selective insecticidal spectrum, primarily targeting nymphs of
various planthopper species.[2][4] Its efficacy is most pronounced against economically
important rice pests.

Primary Target Pests:

e Brown Planthopper (BPH):Nilaparvata lugens[2]
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o Whitebacked Planthopper (WBPH):Sogatella furcifera[2]
o Small Brown Planthopper:Laodelphax striatellus[4]
Secondary Target Pests:

o Green Rice Leafhopper:Nephotettix cincticeps[4]

» Tea Green Leafhopper[2]

Benzpyrimoxan demonstrates significantly lower activity against a range of other insect pests,
highlighting its specificity.[2][4] Pests for which Benzpyrimoxan has low activity include the
Cotton aphid, Green peach aphid, Sweetpotato whitefly, Diamondback moth, and Western
flower thrips.[2] This selectivity is a key attribute for its use in IPM programs, as it helps to
preserve natural enemy populations.[2] The insecticide has been shown to be safe for spiders,
mirid bugs, and honeybees.[2]

Efficacy Data

The efficacy of Benzpyrimoxan has been quantified through various laboratory and field
studies. The following tables summarize the available data on its insecticidal activity.

Table 1: Laboratory Bioassay Efficacy of Benzpyrimoxan Against Various Insect Pests
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Pest Species Life Stage LC50 (mg a.i./L)
Nilaparvata lugens (Brown
Nymph 0.1-0.3
Planthopper)
Sogatella furcifera
) Nymph 03-1
(Whitebacked Planthopper)
Laodelphax striatellus (Small
Nymph 03-1
Brown Planthopper)
Nephotettix cincticeps (Green
. Nymph 3-10
Rice Leafhopper)
Aphis gossypii (Cotton Aphid) Mixed 30-100
Bemisia tabaci (Sweetpotato
] ] Egg 30-100
Whitefly, Biotype Q)
Stenotus rubrovittatus
Nymph >100
(Sorghum Plant Bug)
Plutella xylostella
) Larva >100
(Diamondback Moth)
Spodoptera litura (Tobacco
Larva >100
Cutworm)
Frankliniella occidentalis
) Nymph >100
(Western Flower Thrips)
Liriomyza sativae (Vegetable
i Egg >100
Leafminer)
Tetranychus urticae (Two-
Adult >100

spotted Spider Mite)

Data sourced from a technical guide by the insecticide's developer.[2][4]

Table 2: Efficacy of Benzpyrimoxan on Different Developmental Stages of the Brown
Planthopper (Nilaparvata lugens)
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Insecticide LC50 (mg a.i./L, 5 Days After Treatment)

1st Instar Nymph

Benzpyrimoxan 0.1-0.3
Buprofezin 0.1-0.3
Etofenprox 1-3

This table illustrates that Benzpyrimoxan's activity is specific to the nymphal stages, with no
direct mortality observed in adult planthoppers.[4]

Mode of Action

Benzpyrimoxan possesses a novel mode of action that disrupts the hormonal regulation of
molting in planthopper nymphs.[1][2] Specifically, it interferes with the metabolism of ecdysone,
a critical steroid hormone that governs the molting process.[2]

In a normal insect development cycle, the ecdysone titer rises to initiate molting and then
decreases significantly to allow for the successful shedding of the old exoskeleton.[1]
Benzpyrimoxan treatment causes the ecdysone titer to remain abnormally high during the
molting process.[1][2] This sustained high level of ecdysone disrupts the molting mechanism,
leading to incomplete ecdysis and ultimately, the death of the nymph.[2] This unique mode of
action means that Benzpyrimoxan does not exhibit cross-resistance with existing insecticides
used for planthopper control.[2]
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With Benzpyrimoxan Treatment

Benzpyrimoxan disrupts metabolism
Peak Ecdysone Titer ' g Sustained High Ecdysone Titer Molting Failure & Death

Normal Molting Process

Metabolic enzymes
Peak Ecdysone Titer P Metabolic Decline of Ecdysone P  Successful Molting

Click to download full resolution via product page

Caption: Mode of action of Benzpyrimoxan, disrupting ecdysone titer and leading to molting
failure.

Experimental Protocols

The following protocols are synthesized from published methodologies for determining the
efficacy of insecticides against rice planthoppers.

Rearing of Test Insects (Brown Planthopper, Nilaparvata
lugens)
 Insect Colony: An insecticide-susceptible strain of Nilaparvata lugens is maintained in a

controlled environment.[5]

o Host Plants: Rice seedlings (Oryza sativa L.) at the 2.0-2.5 leaf stage are used as the food
source.[5]

» Rearing Conditions: The insects are reared in cages under controlled conditions of 25+1°C,
60-70% relative humidity, and a 16-hour light: 8-hour dark photoperiod.[1][5]

o Colony Maintenance: Fresh rice seedlings are provided weekly to maintain a healthy and
continuous supply of test insects.[5]
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Laboratory Bioassay for LC50 Determination (Leaf-
Dipping Method)

This method is commonly used to determine the median lethal concentration (LC50) of an
insecticide.

Preparation of Test Solutions: Benzpyrimoxan is dissolved in a suitable solvent (e.g.,
acetone) and then diluted with water containing a wetting agent to create a series of
concentrations.[6] A control solution contains only the solvent and wetting agent in water.

Treatment of Host Plants: Rice seedlings are dipped into the test solutions for approximately
30 seconds and then allowed to air-dry.[1]

Insect Infestation: The treated seedlings are placed in a container (e.g., glass tube or petri
dish).[1] A specific number of planthopper nymphs (typically 10-20) of a uniform age (e.g.,
3rd instar) are introduced into each container.[1]

Incubation: The containers are maintained under the same controlled conditions as the
rearing environment (25+1°C, 60-70% RH, 16L:8D photoperiod).[1]

Mortality Assessment: Mortality is recorded at specified intervals, typically 5-7 days after
treatment.[1] Nymphs that are unable to move when prodded with a fine brush are
considered dead.

Data Analysis: The mortality data is subjected to probit analysis to calculate the LC50 value,
which is the concentration of the insecticide that causes 50% mortality of the test population.

[6]
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Prepare Serial Dilutions of Benzpyrimoxan
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Caption: Generalized workflow for LC50 determination of Benzpyrimoxan using a leaf-dipping
bioassay.

Conclusion

Benzpyrimoxan is a highly effective and selective insecticide for the control of nymphal stages
of major rice planthopper species. Its novel mode of action, which disrupts ecdysone
metabolism, makes it a powerful tool for managing insecticide resistance. The targeted pest
spectrum and safety to many beneficial organisms position Benzpyrimoxan as an excellent
component of integrated pest management strategies in rice production. The data presented in
this guide underscore its potential to provide a sustainable solution for the control of these
devastating pests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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